3-nitro-N-[2-(phenylethynyl)phenyl]benzamide

• IUPAC Name: 3-nitro-N-[2-(2-phenylethynyl)phenyl]benzamide
• InChI: InChI=1S/C21H14N2O3/c24-21(18-10-6-11-19(15-18)23(25)26)22-20-12-5-4-9-17(20)14-13-16-7-2-1-3-8-16/h1-12,15H,(H,22,24)
• InChI Key: NLRGFYQMOPVSCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C#CC2=CC=CC=C2NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C21H14N2O3
• Molecular Weight: 342.3 g/mol

Description

3-nitro-N-[2-(phenylethynyl)phenyl]benzamide, also known as A-438079, is a selective antagonist of the P2X7 receptor. It has been extensively studied for its potential therapeutic applications in various diseases, including chronic pain, inflammation, and cancer.

Mechanism of Action

The P2X7 receptor is a ligand-gated ion channel that is activated by extracellular ATP. Activation of P2X7 receptors leads to the influx of calcium ions and the release of various pro-inflammatory cytokines and chemokines. 3-nitro-N-[2-(phenylethynyl)phenyl]benzamide acts as a selective antagonist of the P2X7 receptor, blocking its activation and downstream signaling pathways.
Biochemical and Physiological Effects:
3-nitro-N-[2-(phenylethynyl)phenyl]benzamide has been shown to have a range of biochemical and physiological effects, including reducing the release of pro-inflammatory cytokines and chemokines, decreasing the activity of immune cells, and inhibiting the growth and metastasis of cancer cells. Additionally, 3-nitro-N-[2-(phenylethynyl)phenyl]benzamide has been found to have potent analgesic effects in animal models of chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-nitro-N-[2-(phenylethynyl)phenyl]benzamide in lab experiments is its selectivity for the P2X7 receptor, which allows for precise manipulation of this receptor without affecting other signaling pathways. However, 3-nitro-N-[2-(phenylethynyl)phenyl]benzamide has some limitations, including its relatively low potency and the potential for off-target effects at higher concentrations.

Future Directions

There are several future directions for research on 3-nitro-N-[2-(phenylethynyl)phenyl]benzamide, including investigating its potential therapeutic applications in various diseases, identifying its molecular targets and downstream signaling pathways, and developing more potent and selective analogs for use in lab experiments and clinical trials. Additionally, further studies are needed to elucidate the potential side effects and safety profiles of 3-nitro-N-[2-(phenylethynyl)phenyl]benzamide in humans.

Synthesis Methods

The synthesis of 3-nitro-N-[2-(phenylethynyl)phenyl]benzamide involves several steps, starting with the reaction of 3-nitrobenzoyl chloride with 2-phenylethynylaniline to yield 3-nitro-N-[2-(phenylethynyl)phenyl]benzamide. The compound is then purified using column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

3-nitro-N-[2-(phenylethynyl)phenyl]benzamide has been widely used in scientific research to investigate the role of P2X7 receptors in various physiological and pathological processes. It has been shown to have potent analgesic and anti-inflammatory effects in animal models of chronic pain and inflammation. Additionally, 3-nitro-N-[2-(phenylethynyl)phenyl]benzamide has been found to inhibit the growth and metastasis of cancer cells in vitro and in vivo.